Cas no 1170019-97-2 (tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride)

• Product name: tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride
• CAS No: 1170019-97-2
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD09998721
• CID: 2093906
• PubChem ID: 44118837

tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (azetidin-3-ylmethyl)(methyl)carbamate hydrochloride
• 3-(N-Boc-Methylaminomethyl)azetidine hydrochloride
• tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate,hydrochloride
• tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride
• 1170019-97-2
• tert-butyl Azetidin-3-ylmethyl(methyl)carbamate HCl
• tert-Butyl azetidin-3-ylmethyl(methyl)carbamate hydrochloride
• CS-0048052
• MFCD09998721
• 3-[(Methylamino)methyl]azetidine hydrochloride, 3-BOC protected
• tert-butyl N-[(azetidin-3-yl)methyl]-N-methylcarbamate hydrochloride
• Carbamic acid, N-(3-azetidinylmethyl)-N-methyl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• J-524373
• PS-7640
• AKOS017343933
• tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate;hydrochloride
• PB22390
• tert-Butyl (azetidin-3-yl)methylmethylcarbamate hydrochloride
• 3-(N-BOC-METHYLAMINOMETHYL)AZETIDINE HCL
• VWB01997
• tert-Butyl(azetidin-3-yl)methylmethylcarbamate hydrochloride
• 3-[(Methylamino)methyl]azetidine, 3-BOC protected hydrochloride
• SY097481
• tert-Butyl(azetidin-3-ylmethyl)(methyl)carbamatehydrochloride
• 970-212-4
• 3-((Methylamino)methyl)azetidine, 3-BOC protected hydrochloride

• MDL： MFCD09998721
• Inchi： InChI=1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12(4)7-8-5-11-6-8;/h8,11H,5-7H2,1-4H3;1H
• InChI Key： NPZOOGZMCGJGTO-UHFFFAOYSA-N
• SMILES： Cl.CN(CC1CNC1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.1291556g/mol
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride Security Information

• Hazardous Material Identification：

Additional information on tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride

Research Brief on tert-Butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate Hydrochloride (CAS: 1170019-97-2)

In recent years, the compound tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride (CAS: 1170019-97-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and cancer. Its unique structural features make it a valuable scaffold for drug discovery, enabling the exploration of diverse pharmacological activities.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers utilized this compound as a key intermediate to develop a series of derivatives with enhanced blood-brain barrier permeability. The study highlighted the compound's ability to improve the pharmacokinetic properties of the resulting SSRIs, demonstrating its potential in optimizing central nervous system (CNS) drug delivery.

Another significant application of this compound was explored in a 2022 study focusing on kinase inhibitors for cancer therapy. The research team employed tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride as a building block to synthesize novel small-molecule inhibitors targeting aberrant kinase signaling pathways. The results indicated that derivatives of this compound exhibited potent inhibitory activity against specific oncogenic kinases, with promising selectivity profiles. This underscores its utility in the design of targeted cancer therapies with reduced off-target effects.

Beyond its pharmacological applications, recent advancements in synthetic methodologies have further enhanced the accessibility of tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride. A 2023 report in Organic Process Research & Development detailed an optimized scalable synthesis route, achieving high yields and purity while minimizing environmental impact. This development is particularly relevant for industrial-scale production, addressing the growing demand for this intermediate in both academic and commercial drug discovery programs.

Looking ahead, the versatility of tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate hydrochloride continues to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis-targeting chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, its application in radiopharmaceuticals for diagnostic imaging is under active investigation, leveraging the azetidine moiety for efficient radiolabeling. These emerging applications highlight the compound's enduring relevance in advancing chemical biology and medicinal chemistry.